5-Fluoro-1,2,3,4-tetrahydro-7-methylnaphthalen-1-amine hydrochloride
Overview
Description
“5-Fluoro-1,2,3,4-tetrahydro-7-methylnaphthalen-1-amine hydrochloride” is a chemical compound with the molecular formula C11H15ClFN . It is used for research purposes.
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a fluorine atom, a chlorine atom, and a nitrogen atom in its structure .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 215.69 g/mol .Scientific Research Applications
Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine : This paper reviews the developments in fluorine chemistry, particularly focusing on fluorinated pyrimidines (FPs) like 5-Fluorouracil (5-FU) and their role in cancer treatment. It discusses methods for 5-FU synthesis, insights from computational and experimental studies on how FPs affect nucleic acid structure and dynamics, and the impact of FPs on RNA- and DNA-modifying enzymes (Gmeiner, 2020).
The Determination of Total Dissolved Free Primary Amines in Seawater Critical Factors, Optimized Procedure, and Artefact Correction
: This review focuses on the determination of total dissolved free primary amines in seawater, examining methods, reaction conditions, and the impact of various factors on the analysis. It emphasizes the need for reliable and standardized methods for such analyses (Aminot & Kérouel, 2006).
Efficient PFAS Removal by Amine-Functionalized Sorbents Critical Review of the Current Literature
: This paper provides a critical analysis of the development and application of amine-containing sorbents for PFAS removal, discussing the combined effects of electrostatic interactions, hydrophobic interactions, and sorbent morphology (Ateia et al., 2019).
Future Directions
properties
IUPAC Name |
5-fluoro-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FN.ClH/c1-7-5-9-8(10(12)6-7)3-2-4-11(9)13;/h5-6,11H,2-4,13H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOGUNIKGBDMCSP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(CCCC2N)C(=C1)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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